Cas no 1227562-30-2 (2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine)

• Product Name: 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine
• CAS No: 1227562-30-2
• MF: C₁₁H₈BrFN₂
• MW: 267.097024917603
• CID: 4925241
• Update Time: 2025-10-05

2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine
• 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H8BrFN2/c12-7-10-9(1-2-11(13)15-10)8-3-5-14-6-4-8/h1-6H,7H2
• InChI Key： KEFYNHZXPIXCNO-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(N=1)F)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine

Comprehensive Overview of 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine (CAS No. 1227562-30-2)

2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine, with the CAS number 1227562-30-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a bromomethyl and fluoro substituent, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its potential applications due to its reactivity and structural diversity.

The compound's pyridine-based scaffold is a cornerstone in medicinal chemistry, often leveraged in the design of bioactive molecules. Its bromomethyl group offers a reactive site for further functionalization, while the fluoro substituent enhances metabolic stability—a critical factor in drug development. These attributes align with current trends in small-molecule drug discovery, where precision and modularity are paramount. As the demand for targeted therapies grows, 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine stands out as a promising building block.

In the context of green chemistry and sustainable synthesis, this compound's role is also being reevaluated. With the rise of environmentally friendly protocols, researchers are investigating catalytic methods to incorporate 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine into value-added products with minimal waste. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in material science. Its aromatic system and halogenated moieties make it a candidate for designing organic electronic materials, such as OLEDs or conductive polymers. As the push for advanced functional materials intensifies, CAS 1227562-30-2 could play a pivotal role in next-generation technologies.

From a commercial perspective, suppliers and distributors of 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine are optimizing their workflows to meet the growing demand. Questions about scalable synthesis, purity standards, and regulatory compliance are common among buyers, reflecting the compound's expanding market presence. Analytical techniques like HPLC and NMR are routinely employed to ensure quality, a detail frequently highlighted in procurement discussions.

In summary, 2-Bromomethyl-6-fluoro-3-(pyridin-4-yl)pyridine (1227562-30-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile make it a valuable asset in modern chemistry, while its alignment with sustainability trends ensures its relevance in future innovations. As research progresses, this compound is poised to remain a focal point in scientific and industrial advancements.